Differential Anti-Inflammatory Activity: Tanzawaic Acid E Salt Form Shows No Inhibition vs. Potent Activity of A and B
In a direct head-to-head comparison within the same study, the salt form of tanzawaic acid E showed no measurable inhibition of nitric oxide (NO) production in LPS-activated BV-2 microglial cells, in stark contrast to tanzawaic acid A (IC50 = 7.1 μM) and tanzawaic acid B (IC50 = 42.5 μM) [1].
N/A (inactive) vs 7.1 μM (A), 42.5 μM (B)
| Evidence Dimension | Inhibition of LPS-induced NO production |
|---|---|
| Target Compound Data | No activity (salt form of tanzawaic acid E) |
| Comparator Or Baseline | Tanzawaic acid A: IC50 = 7.1 μM; Tanzawaic acid B: IC50 = 42.5 μM |
| Quantified Difference | Inactive vs. IC50 values of 7.1 and 42.5 μM |
| Conditions | LPS-activated murine microglial BV-2 cells |
Why This Matters
This demonstrates that tanzawaic acid E (as a salt) is functionally silent in this key anti-inflammatory pathway, making it an essential negative control for structure-activity relationship (SAR) studies and target validation experiments where A and B serve as active compounds.
- [1] Quang, T. H.; Ngan, N. T.; Ko, W.; Kim, D. C.; Yoon, C. S.; Sohn, J. H.; Yim, J. H.; Kim, Y. C.; Oh, H. Tanzawaic Acid Derivatives from a Marine Isolate of Penicillium sp. (SF-6013) with Anti-inflammatory and PTP1B Inhibitory Activities. Bioorg. Med. Chem. Lett. 2014, 24, 5787–5791. View Source
